3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C17H22N2O3/c1-17(2)15(20)19(16(21)18-17)9-4-10-22-14-8-7-12-5-3-6-13(12)11-14/h7-8,11H,3-6,9-10H2,1-2H3,(H,18,21)
• InChI Key: RNNJPBPNTFVRAD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCCOC2=CC3=C(CCC3)C=C2)C
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione, also known as CP-31398, is a small molecule that has been extensively studied for its potential as a cancer therapeutic agent. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione is complex and not fully understood. It has been shown to interact with several proteins involved in cell cycle regulation and DNA repair, including p53, MDM2, and ATM. 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has been shown to stabilize the p53 protein, which is a tumor suppressor protein that is often mutated or dysfunctional in cancer cells. By stabilizing p53, 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has been shown to have a variety of biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, it has been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply tumors with nutrients and oxygen. 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has also been shown to inhibit the growth and migration of cancer cells, and to sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has several advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify, and it has been extensively studied for its potential as a cancer therapeutic agent. However, there are also limitations to its use in lab experiments. 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has low solubility in water, which can make it difficult to work with in some experiments. In addition, its mechanism of action is complex and not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione. One area of focus is the development of more potent and selective analogs of 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione treatment. Finally, there is ongoing research into the use of 3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione in combination with other cancer therapies, such as chemotherapy and radiation therapy, to improve treatment outcomes.

Scientific Research Applications

3-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied for its potential as a cancer therapeutic agent. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, while sparing normal cells. This makes it a promising candidate for cancer treatment, as it has the potential to be highly selective and effective.